86-39-5

2-Chlorothioxanthone

In Stock

• CAS RN:
• 86-39-5

• Formula:
• C13H7ClOS

• InChI:
• InChI=1S/C13H7ClOS/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)16-12/h1-7H

• InChIKey:
• ZCDADJXRUCOCJE-UHFFFAOYSA-N

• 2-Chlorothioxanthone, also known as 2-Chlorothioxanthone, is a useful research compound. Its molecular formula is C13H7ClOS and its molecular weight is 246.71 g/mol. The purity is usually 95%.

6-Azabicyclo[3.1.1]heptane

In Stock

• CAS RN:
• 286-39-5

• Formula:
• C6H11N

• InChI:
• InChI=1S/C6H11N/c1-2-5-4-6(3-1)7-5/h5-7H,1-4H2

• InChIKey:
• DENNCEQUAZKJGC-UHFFFAOYSA-N

• 6-Azabicyclo[3.1.1]heptane is a useful research compound. Its molecular formula is C6H11N and its molecular weight is 97.161. The purity is usually 95%.

Coclaurine

In Stock

• CAS RN:
• 486-39-5

• Formula:
• C17H19NO3

• InChI:
• InChI=1S/C17H19NO3/c1-21-17-9-12-6-7-18-15(14(12)10-16(17)20)8-11-2-4-13(19)5-3-11/h2-5,9-10,15,18-20H,6-8H2,1H3/t15-/m0/s1

• InChIKey:
• LVVKXRQZSRUVPY-HNNXBMFYSA-N

• (S)-coclaurine is the (S)-enantiomer of coclaurine. It is a conjugate base of a (S)-coclaurinium. It is an enantiomer of a (R)-coclaurine.

3-(2-chlorophenyl)-5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazole

In Stock

• CAS RN:
• 5686-39-5

• Formula:
• C16H13ClN2O3

• InChI:
• InChI=1S/C16H13ClN2O3/c1-20-11-6-8-12(9-7-11)21-10-15-18-16(19-22-15)13-4-2-3-5-14(13)17/h2-9H,10H2,1H3

• InChIKey:
• MUSBUMYFUKWHPY-UHFFFAOYSA-N

• 3-(2-chlorophenyl)-5-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H13ClN2O3 and its molecular weight is 316.74 g/mol. The purity is usually 95%.

Diphenyl(2-(triethoxysilyl)ethyl)phosphine

In Stock

• CAS RN:
• 18586-39-5

• Formula:
• C20H29O3PSi

• InChI:
• InChI=1S/C20H29O3PSi/c1-4-21-25(22-5-2,23-6-3)18-17-24(19-13-9-7-10-14-19)20-15-11-8-12-16-20/h7-16H,4-6,17-18H2,1-3H3

• InChIKey:
• HLXCYTXLQJWQFG-UHFFFAOYSA-N

• Diphenyl(2-(triethoxysilyl)ethyl)phosphine is a useful research compound. Its molecular formula is C20H29O3PSi and its molecular weight is 376.5 g/mol. The purity is usually 95%.

(2-Acetyl-1-benzothiophen-3-yl) 2-nitrobenzoate

• CAS RN:
• 327086-39-5

• Formula:
• C17H11NO5S

• InChI:
• InChI=1S/C17H11NO5S/c1-10(19)16-15(12-7-3-5-9-14(12)24-16)23-17(20)11-6-2-4-8-13(11)18(21)22/h2-9H,1H3

• InChIKey:
• KGGOFMCOHRYMOU-UHFFFAOYSA-N

• (2-Acetyl-1-benzothiophen-3-yl) 2-nitrobenzoate is a useful research compound. Its molecular formula is C17H11NO5S and its molecular weight is 341.3g/mol. The purity is usually 95%.

N-(2-chlorophenyl)-2-(4-phenylphenyl)acetamide

• CAS RN:
• 848286-39-5

• Formula:
• C20H16ClNO

• InChI:
• InChI=1S/C20H16ClNO/c21-18-8-4-5-9-19(18)22-20(23)14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,22,23)

• InChIKey:
• RAZKFCHKBJYYRG-UHFFFAOYSA-N

• N-(2-chlorophenyl)-2-(4-phenylphenyl)acetamide is a useful research compound. Its molecular formula is C20H16ClNO and its molecular weight is 321.8g/mol. The purity is usually 95%.

N'-cyclopropyl-N-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide

In Stock

• CAS RN:
• 872986-39-5

• Formula:
• C18H25N3O6S

• InChI:
• InChI=1S/C18H25N3O6S/c1-12-10-14(6-7-15(12)26-2)28(24,25)21-8-3-9-27-16(21)11-19-17(22)18(23)20-13-4-5-13/h6-7,10,13,16H,3-5,8-9,11H2,1-2H3,(H,19,22)(H,20,23)

• InChIKey:
• XLXGTELFAXJKLN-UHFFFAOYSA-N

• N'-cyclopropyl-N-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide is a useful research compound. Its molecular formula is C18H25N3O6S and its molecular weight is 411.47. The purity is usually 95%.

N-(3,4-dichlorophenyl)-3-phenylpyrrolidine-1-carboxamide

In Stock

• CAS RN:
• 898186-39-5

• Formula:
• C17H16Cl2N2O

• InChI:
• InChI=1S/C17H16Cl2N2O/c18-15-7-6-14(10-16(15)19)20-17(22)21-9-8-13(11-21)12-4-2-1-3-5-12/h1-7,10,13H,8-9,11H2,(H,20,22)

• InChIKey:
• MVZPGQMXAAHSIF-UHFFFAOYSA-N

• N-(3,4-dichlorophenyl)-3-phenylpyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C17H16Cl2N2O and its molecular weight is 335.23. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-methoxybutyrophenone

In Stock

• CAS RN:
• 898786-39-5

• Formula:
• C17H24O4

• InChI:
• InChI=1S/C17H24O4/c1-17(2)11-20-16(21-12-17)10-6-8-14(18)13-7-4-5-9-15(13)19-3/h4-5,7,9,16H,6,8,10-12H2,1-3H3

• InChIKey:
• PEODGQJLQRVTIK-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-methoxybutyrophenone is a useful research compound. Its molecular formula is C17H24O4 and its molecular weight is 292.4 g/mol. The purity is usually 95%.

2,5-Difluoropyridine-4-carboxylic acid

In Stock

• CAS RN:
• 851386-39-5

• Formula:
• C6H3F2NO2

• InChI:
• InChI=1S/C6H3F2NO2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2H,(H,10,11)

• InChIKey:
• ZOWKELQABLPUIR-UHFFFAOYSA-N

• 2,5-Difluoropyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C6H3F2NO2 and its molecular weight is 159.09 g/mol. The purity is usually 95%.

1-(3-Bromo-5-methylpyridin-2-yl)-4-ethylpiperazine

In Stock

• CAS RN:
• 1187386-39-5

• Formula:
• C12H18BrN3

• InChI:
• InChI=1S/C12H18BrN3/c1-3-15-4-6-16(7-5-15)12-11(13)8-10(2)9-14-12/h8-9H,3-7H2,1-2H3

• InChIKey:
• RLXHWKLZSIIZPG-UHFFFAOYSA-N

• 1-(3-Bromo-5-methylpyridin-2-yl)-4-ethylpiperazine is a useful research compound. Its molecular formula is C12H18BrN3 and its molecular weight is 284.2 g/mol. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(3-(2-chlorophenyl)-5-methylisoxazol-4-yl)methanone

In Stock

• CAS RN:
• 1797286-39-5

• Formula:
• C18H17ClN2O2

• InChI:
• InChI=1S/C18H17ClN2O2/c1-11-16(17(20-23-11)14-7-2-3-8-15(14)19)18(22)21-12-5-4-6-13(21)10-9-12/h2-5,7-8,12-13H,6,9-10H2,1H3

• InChIKey:
• GDZWVUXLYQGRAM-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(3-(2-chlorophenyl)-5-methylisoxazol-4-yl)methanone is a useful research compound. Its molecular formula is C18H17ClN2O2 and its molecular weight is 328.8. The purity is usually 95%.

(3-Chlorophenyl)-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379986-39-5

• Formula:
• C18H19ClN2O2

• InChI:
• InChI=1S/C18H19ClN2O2/c19-16-5-1-4-15(11-16)18(22)21-10-2-3-14(12-21)13-23-17-6-8-20-9-7-17/h1,4-9,11,14H,2-3,10,12-13H2

• InChIKey:
• CJVBCYLJMSESSK-UHFFFAOYSA-N

• (3-Chlorophenyl)-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C18H19ClN2O2 and its molecular weight is 330.81. The purity is usually 95%.

t-Butyl 5-amino-3,6-dibromo-1H-indole-1-carboxylate

In Stock

• CAS RN:
• 1823786-39-5

• Formula:
• C13H14Br2N2O2

• InChI:
• InChI=1S/C13H14Br2N2O2/c1-13(2,3)19-12(18)17-6-9(15)7-4-10(16)8(14)5-11(7)17/h4-6H,16H2,1-3H3

• InChIKey:
• USMDSOBBIGJPDS-UHFFFAOYSA-N

• T-Butyl 5-amino-3,6-dibromo-1H-indole-1-carboxylate is a useful research compound. Its molecular formula is C13H14Br2N2O2 and its molecular weight is 390.07 g/mol. The purity is usually 95%.

N-[(3-chloropyrazin-2-yl)methyl]ethanamine

Usually In Stock

• CAS RN:
• 1289386-39-5

• Formula:
• C7H10ClN3

• InChI:
• InChI=1S/C7H10ClN3/c1-2-9-5-6-7(8)11-4-3-10-6/h3-4,9H,2,5H2,1H3

• InChIKey:
• RRUXYESBZFDFGT-UHFFFAOYSA-N

• N-[(3-chloropyrazin-2-yl)methyl]ethanamine is a useful research compound. Its molecular formula is C7H10ClN3 and its molecular weight is 171.628. The purity is usually 95%.